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CAS No.: 25812-30-0

Cat. No.: S528796

Method & Key Validation Parameters Sample Matrix & Experimental Protocol
Purpose (per ICH Guidelines) Preparation Summary

| GC-MS/MS for Genotoxic Impurity [1] | - Analyte: Allyl chloride (genotoxic impurity) * Linearity: 30%
to 150% of spec level « LOD/LOQ: 0.005 ppm / 0.01 ppm ¢ Specificity: Confirmed ¢ Accuracy/Precision:
Meets ICH criteria | « Matrix: Gemfibrozil drug substance ¢ Preparation: Direct analysis of dissolved
sample | * Column: USP G27 (5% diphenyl, 95% dimethylpolysiloxane), 30m x 0.32mm ID, 1.5pm film. *
Carrier Gas: Helium, 2.0 mL/min. « Detection: MS/MS in selective reaction monitoring mode. * Elution:
Thermal gradient program. | | LC/MS for Bioanalysis [2] | « Analyte: Gemfibrozil * Linearity: 0.5 to 50
pg/mL « LOQ: 0.5 pg/mL « Intra-day Precision: 1.6% - 10.7% RSD - Intra-day Accuracy: 85.6% -
108.7% of expected value | « Matrix: Human plasma (EDTA-anticoagulated) ¢ Preparation: Protein
precipitation with acetonitrile | * Column: C18 (50 x 2.1 mm, 5pm). « Mobile Phase: 0.1% formic acid in
50:50 acetonitrile/water. « Flow Rate: 300 pL/min. ¢ Detection: Single quadrupole MS, ESI+ mode, SIM at
m/z 251.5. * Internal Standard: Deuterated gemfibrozil (GFZ-d6). | | UV-Spectrophotometry for
Formulation [3] | - Analyte: Gemfibrozil in microemulsions ¢ Linearity (R?): 0.9984 « Precision (CV): <
5% < Accuracy (Recovery): 98% - 102% * Wavelength: 276 nm | « Matrix: Microemulsion formulation *
Preparation: Dissolution in absolute ethanol | ¢ Instrument: UV Spectrophotometer. * Detection:
Absorbance measured at 276 nm. ¢ Procedure: Calibration curve constructed from 0.02 to 0.09 mg/mL in

ethanol. |
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Detailed Experimental Workflows

To further aid in understanding the procedural details, here are the experimental workflows for the GC-

MS/MS and LC/MS methods.

Sample Preparation
(Dissolution)

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s528796?utm_src=pdf-body-img
https://www.smolecule.com/products/s528796?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Guman Plasma Sample]

Protein Precipitation
with Acetonitrile
Internal Standard: GFZ-d6 added
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Key Selection Guide

e For Trace-Level Genotoxic Impurity Analysis: The GC-MS/MS method is the definitive choice due
to its exceptional sensitivity (parts-per-billion level) and selectivity, which is critical for meeting
stringent regulatory requirements for impurity profiling [1].

¢ For Pharmacokinetic and Bioavailability Studies: The LC/IMS method is highly suitable. Its
sensitivity and specificity in a complex biological matrix like plasma, combined with the use of a
deuterated internal standard for accuracy, make it ideal for such applications [2].

¢ For Routine Quality Control of Formulations: The UV-Spectrophotometry method offers a cost-
effective, rapid, and robust solution. Its validation for analyzing gemfibrozil in microemulsions
demonstrates its utility for routine checks where extreme sensitivity is not required [3].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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